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Compound of Interest

Compound Name: Dpgbg

Cat. No.: B1235079

This guide provides immediate safety, handling, and disposal protocols for Dipropylene Glycol
(DPG) to ensure the safety of researchers, scientists, and drug development professionals in a
laboratory setting.

Personal Protective Equipment (PPE) Requirements

Proper selection and use of PPE are crucial to minimize exposure and ensure safety when
handling DPG. The following table summarizes the recommended PPE.

PPE Type Specification Purpose

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.[1][2]
(e.qg., nitrile, neoprene)

. ) To protect eyes from splashes
Eye Protection Safety goggles or a face shield
or sprays.[1][3]

) Lab coat or chemical-resistant To protect skin and clothing
Body Protection o
apron from contamination.[1][4]

Generally not required under

normal use with adequate ) )
) ) o To prevent inhalation of vapors
Respiratory Protection ventilation.[5] Use a NIOSH- )
_ _ or mists.
approved respirator if vapors

or mists are generated.
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Health Hazard Summary

DPG is generally considered to have low toxicity but can cause irritation upon contact.

Exposure Route

Potential Health Effects

Precautionary Statements

Inhalation

May cause respiratory irritation

if inhaled as a mist or vapor.[1]

Use in a well-ventilated area.
Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

Skin Contact

May cause mild skin irritation.

[1]5]

Avoid contact with skin. Wash
hands thoroughly after
handling.[1]

Eye Contact

Causes serious eye irritation.

[1]

Avoid contact with eyes. If in
eyes, rinse cautiously with

water for several minutes.[1]

Ingestion

Harmful if swallowed.[1]

Do not eat, drink, or smoke
when using this product. If
swallowed, call a poison center

or doctor.[1]

Experimental Protocol: Safe Handling and
Dispensing of DPG

This protocol outlines the step-by-step procedure for safely handling and dispensing DPG in a

laboratory.

Objective: To safely transfer 100 mL of DPG from a stock container to a smaller vessel.

Materials:

» Dipropylene Glycol (DPG) stock container
o Clean, labeled receiving vessel

e Chemical fume hood
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o Appropriate PPE (see table above)
e Spill kit
Procedure:
e Preparation:
o Ensure the work area, a chemical fume hood, is clean and uncluttered.
o Verify that a spill kit and emergency eyewash station are accessible.[5]
o Don the required PPE: lab coat, safety goggles, and chemical-resistant gloves.

o Dispensing:

[e]

Place the DPG stock container and the labeled receiving vessel inside the chemical fume
hood.

[e]

Carefully open the stock container, avoiding any splashes.

o

Slowly pour the desired amount of DPG into the receiving vessel. Use a funnel if
necessary to prevent spills.

o

Securely close the lids on both the stock container and the receiving vessel.
e Post-Dispensing:
o Wipe any minor drips on the exterior of the containers with a disposable cloth.

o Store the DPG stock container in a designated, well-ventilated area, away from heat and
direct sunlight.[6]

o The receiving vessel with DPG is now ready for experimental use.
e Waste Disposal:

o Dispose of any contaminated materials (e.g., wipes, gloves) in a designated hazardous
waste container according to local regulations.[1]
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e Decontamination:
o Clean the work surface in the fume hood.
o Properly remove and dispose of gloves.
o Wash hands thoroughly with soap and water.

Workflow for Safe Handling and Disposal of DPG

The following diagram illustrates the logical flow of operations for safely managing DPG in the
laboratory, from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of DPG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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